Cas no 52003-37-9 (1,1,2-PROPANETRICARBOXYLIC ACID, TRIMETHYL ESTER)

• Product Name: 1,1,2-PROPANETRICARBOXYLIC ACID, TRIMETHYL ESTER
• CAS No: 52003-37-9
• MF: C₉H₁₄O₆
• MW: 218.203863620758
• CID: 3175670
• PubChem ID: 12838518
• Update Time: 2025-04-21

1,1,2-PROPANETRICARBOXYLIC ACID, TRIMETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 1,1,2-PROPANETRICARBOXYLIC ACID, TRIMETHYL ESTER
• 1,2,4-Trimethyl 3-methyl-2,2,3-butanetricarboxylate
• 52003-37-9
• DTXSID601222837
• SCHEMBL11111473

• Inchi： 1S/C9H14O6/c1-5(7(10)13-2)6(8(11)14-3)9(12)15-4/h5-6H,1-4H3
• InChI Key： PFZGFTYSHWPSLD-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)C(C(=O)OC)C(=O)OC)=O

Computed Properties

• Exact Mass: 218.07903816Da
• Monoisotopic Mass: 218.07903816Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 78.9Ų